Cas no 2227660-52-6 ((2S)-4-(1-methyl-1H-1,2,3-triazol-5-yl)butan-2-ol)

• Product Name: (2S)-4-(1-methyl-1H-1,2,3-triazol-5-yl)butan-2-ol
• CAS No: 2227660-52-6
• MF: C₇H₁₃N₃O
• MW: 155.197621107101
• CID: 5998870
• PubChem ID: 165694967
• Update Time: 2025-10-22

(2S)-4-(1-methyl-1H-1,2,3-triazol-5-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(1-methyl-1H-1,2,3-triazol-5-yl)butan-2-ol
• EN300-1746926
• 2227660-52-6

• Inchi： 1S/C7H13N3O/c1-6(11)3-4-7-5-8-9-10(7)2/h5-6,11H,3-4H2,1-2H3/t6-/m0/s1
• InChI Key： ABCPPOWPIMNGHT-LURJTMIESA-N
• SMILES： O[C@@H](C)CCC1=CN=NN1C

Computed Properties

• Exact Mass: 155.105862047g/mol
• Monoisotopic Mass: 155.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 50.9Ų

Additional information on (2S)-4-(1-methyl-1H-1,2,3-triazol-5-yl)butan-2-ol

Introduction to Compound CAS No 2227660-52-6: (2S)-4-(1-methyl-1H-1,2,3-triazol-5-yl)butan-2-ol

The compound CAS No 2227660-52-6, also known as (2S)-4-(1-methyl-1H-1,2,3-triazol-5-yl)butan-2-ol, is a structurally unique organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of triazoles, which are heterocyclic aromatic compounds with a wide range of applications in drug discovery and materials science. The (S)-configuration at the second carbon atom of the butanediol backbone imparts specific stereochemical properties, making this compound particularly interesting for enantioselective synthesis and asymmetric catalysis.

Recent studies have highlighted the potential of (S)-4-(1-methyltriazolyl)butanediol as a chiral building block in medicinal chemistry. Its ability to form stable hydrogen bonds and its versatile reactivity make it an ideal candidate for constructing complex molecular architectures. Researchers have successfully utilized this compound in the synthesis of bioactive molecules targeting various therapeutic areas, including inflammation, neurodegenerative diseases, and cancer.

The synthesis of CAS No 2227660-52-6 involves a multi-step process that combines principles from stereochemistry and catalytic asymmetric synthesis. One of the most efficient methods reported in the literature involves the use of palladium-catalyzed cross-coupling reactions to introduce the triazole moiety. This approach not only ensures high yields but also preserves the stereochemical integrity of the molecule, which is critical for its biological activity.

In terms of applications, (S)-4-(1-methyltriazolyl)butanediol has shown promise as a ligand in transition metal catalysis. Its ability to coordinate with metal centers while maintaining a rigid chiral environment has made it valuable in asymmetric induction reactions. For instance, recent research demonstrates its effectiveness in enantioselective alkylation and cyclopropanation reactions, which are pivotal in drug design.

Beyond its role in catalysis, this compound has also been explored as a potential therapeutic agent itself. Preclinical studies indicate that it exhibits moderate anti-inflammatory activity through modulation of NF-kB signaling pathways. Additionally, its ability to act as a chelating agent has led to investigations into its potential use in metallothionein regulation and heavy metal detoxification.

From an analytical standpoint, the characterization of CAS No 2227660-52_ relies on advanced spectroscopic techniques such as NMR and mass spectrometry. These methods provide critical insights into its molecular structure and stereochemistry, ensuring accurate identification and quality control during synthesis and purification.

In conclusion, (S)-4-(1-methyltriazolyl)butanediol represents a versatile and innovative molecule with broad implications across multiple disciplines. Its unique combination of stereochemistry and reactivity positions it as a valuable tool in modern organic synthesis and drug discovery. As research continues to uncover new applications for this compound, its significance in both academic and industrial settings is expected to grow further.